2-(1-(4-fluorobenzyl)-1H-indol-3-yl)-N-methylacetamide
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Overview
Description
This compound is a synthetic indazole-derived cannabinoid receptor agonist . It is a part of a class of organic compounds known as phenylmethylamines . These are compounds containing a phenylmethtylamine moiety, which consists of a phenyl group substituted by an methanamine .
Synthesis Analysis
The synthesis of similar compounds involves a nucleophilic addition reaction . For instance, the synthesis of a 2-nitroimidazole derivative involved a nucleophilic addition reaction between ethyl-2-bromoacetate and 2-nitroimidazole in the presence of K2CO3, followed by basic hydrolysis of intermediate ethyl ester 2 using 4.0 N NaOH .Molecular Structure Analysis
The molecular structure of similar compounds has been studied both theoretically and experimentally . The title compound was crystallized from acetonitrile and the single-crystal X-ray analysis has revealed that it exists in a monoclinic P2 1 /n space group .Chemical Reactions Analysis
The consumption of similar synthetic cannabinoids (SCBs) results in various effects and can induce toxic reactions . Metabolic reactions containing SCBs and human liver microsomes (HLMs) were independent of NADPH but not UDP-glucuronic acid (UDPGA), suggesting that UDP-glucuronosyltransferases (UGTs) are the primary enzymes involved in this metabolism .Physical And Chemical Properties Analysis
Fluorine-19 NMR adds a new dimension in the analysis portfolio of fluorine-containing compounds . The broader chemical shift range in 19F NMR helps resolve individual fluorine-containing functional groups, while the often large variable magnitude of 19F-19F and 1H-19F coupling provides additional insight into structural effects .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to possess antiviral activity . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives are also known for their anti-inflammatory properties . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Anticancer Activity
Indole derivatives have shown potential in anticancer research . The indole nucleus is found in many important synthetic drug molecules, which has given valuable insights for treatment .
Anti-HIV Activity
Indole derivatives have been used in the research of anti-HIV drugs . For example, indolyl and oxochromenyl xanthenone derivatives have been reported for their potential as anti-HIV-1 .
Antioxidant Activity
Indole derivatives have demonstrated antioxidant activities . For instance, certain derivatives have shown good antioxidant activities, comparable to that of ascorbic acid .
Antimicrobial Activity
Indole derivatives have been used in antimicrobial research . They have shown effectiveness against various strains of bacteria .
Antitubercular Activity
Indole derivatives have shown potential in antitubercular research . For example, certain derivatives derived from pyridine and Indole were prepared and investigated in active and dormant state against Mycobacterium tuberculosis and Mycobacterium bovis for their in vitro antitubercular activity .
Antidiabetic Activity
Indole derivatives have also been used in antidiabetic research . They have shown potential in the treatment of diabetes .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[1-[(4-fluorophenyl)methyl]indol-3-yl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O/c1-20-18(22)10-14-12-21(17-5-3-2-4-16(14)17)11-13-6-8-15(19)9-7-13/h2-9,12H,10-11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOKOMGAVPHUDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CN(C2=CC=CC=C21)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(4-fluorobenzyl)-1H-indol-3-yl)-N-methylacetamide |
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